2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[(7-chloro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C16H14ClN3O3S2/c1-10-3-2-4-12(7-10)18-15(21)9-24-16-19-13-6-5-11(17)8-14(13)25(22,23)20-16/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key: JGGABBASNYAJJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NS(=O)(=O)C3=C(N2)C=CC(=C3)Cl
• Molecular Formula: C16H14ClN3O3S2
• Molecular Weight: 395.9 g/mol

Description

2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C16H14ClN3O3S2 and its molecular weight is 395.88. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research indicates that thioureido-acetamides, which share structural motifs with the compound , are precursors for the synthesis of various heterocycles through one-pot cascade reactions. These methods demonstrate excellent atom economy and versatility in creating compounds like 2-iminothiazoles, thioparabanic acids, and functionalized thiohydantoins, highlighting the importance of such chemical structures in efficient synthetic pathways (Schmeyers & Kaupp, 2002).

Crystal Structure Analysis

The synthesis and crystal structure analysis of novel compounds, such as 5-(p-tolyl)-4-[2-(2,4-dichlorophenoxy)acetamido]-1,2,4-triazole-3-thione and its ethyl acetate solvate, demonstrate the scientific interest in understanding the molecular and crystallographic properties of acetamide derivatives. These studies provide crucial insights into the molecular arrangements and potential interactions in solid states, paving the way for the development of materials and drugs with specific properties (Xue et al., 2008).

Antioxidant and Antitumor Evaluation

Research on N-substituted-2-amino-1,3,4-thiadiazoles, including reactions and evaluations of their antioxidant and antitumor activities, illustrates the biomedical applications of compounds with similar structures. These studies are foundational in the development of new therapeutic agents, showcasing the compound's potential in contributing to medical science (Hamama et al., 2013).

Mechanism of Action

Target of Action

The primary target of this compound is the sodium-chloride symporter located in the distal convoluted tubules in the kidneys . This symporter plays a crucial role in the reabsorption of sodium and chloride ions from the filtrate back into the bloodstream .

Mode of Action

The compound inhibits the sodium-chloride symporter, thereby reducing the reabsorption of these ions . This leads to an increase in the excretion of sodium, chloride, and water in the urine, a process known as diuresis . The compound also causes a loss of potassium and an increase in serum uric acid .

Biochemical Pathways

The inhibition of the sodium-chloride symporter disrupts the electrolyte balance in the body. This can lead to a decrease in blood volume and a reduction in the workload on the heart . It has been shown to cause vasodilation by activating calcium-activated potassium channels (large conductance) in vascular smooth muscles and inhibiting various carbonic anhydrases in vascular tissue .

Pharmacokinetics

Like other thiazides, it is likely to be well absorbed from the gastrointestinal tract and undergoes renal excretion . The compound’s ADME properties and their impact on bioavailability are subjects of ongoing research.